Cas no 61220-55-1 (1-phenyl-3-(piperidin-4-yl)imidazolidin-2-one)

1-Phenyl-3-(piperidin-4-yl)imidazolidin-2-one is a heterocyclic compound featuring both imidazolidinone and piperidine moieties, making it a versatile intermediate in medicinal chemistry and drug discovery. Its rigid structure and nitrogen-rich framework enhance binding affinity to biological targets, particularly in the development of central nervous system (CNS) therapeutics. The compound's piperidine group offers conformational flexibility, while the imidazolidinone core contributes to stability and hydrogen-bonding potential. This scaffold is valuable for synthesizing analogs with potential pharmacological activity, including kinase inhibitors or receptor modulators. Its synthetic accessibility and tunable properties make it a useful building block for exploring structure-activity relationships in bioactive molecules.

1-phenyl-3-(piperidin-4-yl)imidazolidin-2-one structure

61220-55-1 structure

Product Name:1-phenyl-3-(piperidin-4-yl)imidazolidin-2-one

CAS No:61220-55-1

MF:C₁₄H₁₉N₃O

MW:245.320163011551

MDL:MFCD32702720

CID:487850

PubChem ID:20540163

Update Time:2025-06-07

1-phenyl-3-(piperidin-4-yl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

- 2-Imidazolidinone, 1-phenyl-3-(4-piperidinyl)-
- 1-phenyl-3-piperidin-4-ylimidazolidin-2-one
- 1-phenyl-3-(piperidin-4-yl)imidazolidin-2-one
- WIDFNOIYHYOUQG-UHFFFAOYSA-N
- 61220-55-1
- SCHEMBL11217206
- EN300-26958672
- DTXSID50608499
- 1-(4-piperidyl)-3-phenyl-2-imidazolidinone
- 1-(4-piperidinyl)-3-phenyl-2-imidazolidinone
- MDL： MFCD32702720
- Inchi： 1S/C14H19N3O/c18-14-16(12-4-2-1-3-5-12)10-11-17(14)13-6-8-15-9-7-13/h1-5,13,15H,6-11H2
- InChI Key： WIDFNOIYHYOUQG-UHFFFAOYSA-N
- SMILES： O=C1N(C2C=CC=CC=2)CCN1C1CCNCC1

Computed Properties

Exact Mass: 245.15297
Monoisotopic Mass: 245.152812238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 35.6Å²

Experimental Properties

PSA: 35.58

1-phenyl-3-(piperidin-4-yl)imidazolidin-2-one Pricemore >>

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Enamine	EN300-26958672-0.05g	1-phenyl-3-(piperidin-4-yl)imidazolidin-2-one	61220-55-1	95.0%	0.05g	$1247.0	2025-03-20
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Enamine	EN300-26958672-1.0g	1-phenyl-3-(piperidin-4-yl)imidazolidin-2-one	61220-55-1	95.0%	1.0g	$1485.0	2025-03-20
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